Cas no 2229050-34-2 (3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid
• CAS No: 2229050-34-2
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 5960243
• PubChem ID: 165694864
• Update Time: 2025-06-12

3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid
• 2229050-34-2
• EN300-1781495

• Inchi： 1S/C11H12F2O3/c1-6-3-4-8(12)7(10(6)13)5-9(16-2)11(14)15/h3-4,9H,5H2,1-2H3,(H,14,15)
• InChI Key： XFWDTJKCIBEIIO-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1CC(C(=O)O)OC)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid

Introduction to 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid (CAS No. 2229050-34-2)

3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid (CAS No. 2229050-34-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2,6-difluoro-3-methylphenyl group and a 2-methoxypropanoic acid moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The structural properties of 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid are crucial for understanding its biological activity. The presence of the difluoro substituents on the phenyl ring enhances the compound's lipophilicity, which can improve its ability to cross biological membranes and reach target sites within cells. The methoxy group on the propanoic acid moiety adds to the compound's stability and can influence its metabolic profile. These features collectively make 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid a promising candidate for drug development.

In recent years, there has been a growing interest in the development of fluorinated compounds for various therapeutic applications. Fluorine atoms can significantly alter the physicochemical properties of molecules, often leading to improved pharmacokinetic profiles and enhanced biological activity. 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid is no exception, and its unique structure has been the focus of several studies aimed at elucidating its potential as a therapeutic agent.

One of the key areas of research involving 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid is its anti-inflammatory properties. Inflammation is a complex biological response that plays a central role in many diseases, including arthritis, asthma, and cardiovascular disorders. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for the treatment of inflammatory conditions.

Beyond its anti-inflammatory properties, 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid has also been investigated for its antioxidant activity. Oxidative stress is a major contributor to cellular damage and is implicated in various diseases such as neurodegenerative disorders and cancer. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This dual action—anti-inflammatory and antioxidant—makes it an attractive candidate for multifaceted therapeutic approaches.

The pharmacokinetic properties of 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid have also been studied extensively. Its lipophilicity and stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Preclinical studies have shown that this compound has good oral bioavailability and a reasonable half-life, which are important factors for drug development.

In addition to its therapeutic potential, 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid has been explored for its biocompatibility in various formulations. The compound can be formulated into different dosage forms such as tablets, capsules, and injectable solutions without compromising its stability or efficacy. This versatility in formulation makes it suitable for different routes of administration depending on the specific clinical need.

The safety profile of 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid has been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(2,6-difluoro-3-methylphenyl)-2-methoxypropanoic acid (CAS No. 2229050-34-2) represents a promising compound with potential applications in the treatment of inflammatory conditions and oxidative stress-related diseases. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full therapeutic potential and pave the way for future clinical applications.